Cas no 1805144-29-9 (Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate)

• Product Name: Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate
• CAS No: 1805144-29-9
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4947886
• Update Time: 2025-05-21

Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate

• Inchi： 1S/C11H9Cl2NO2/c1-2-16-11(15)9-3-8(6-14)10(13)4-7(9)5-12/h3-4H,2,5H2,1H3
• InChI Key： SYKNOBZHWSZZST-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C#N)=CC=1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate

Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate: A Comprehensive Overview

Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate, with the CAS number 1805144-29-9, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a chlorine atom at the 4-position, a chloromethyl group at the 2-position, and a cyano group at the 5-position. These functional groups endow the compound with distinctive chemical properties and potential applications in various industries.

The synthesis of Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate typically involves multi-step organic reactions, often employing techniques such as nucleophilic substitution, electrophilic substitution, and esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields.

One of the most promising applications of Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate lies in its potential as a precursor for advanced pharmaceutical compounds. The presence of multiple reactive groups allows for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic properties. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them valuable candidates for drug development.

In addition to its pharmaceutical applications, Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate has found utility in materials science. Its rigid aromatic structure and electron-withdrawing groups make it an ideal building block for constructing advanced materials such as organic semiconductors and high-performance polymers. Recent research has focused on incorporating this compound into polymer frameworks to enhance mechanical strength and thermal stability.

The environmental impact of Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate has also been a topic of interest. Studies have demonstrated that this compound exhibits moderate biodegradability under specific conditions, though further investigation is required to fully understand its environmental fate. Efforts are underway to develop greener synthesis routes and recycling strategies to minimize its ecological footprint.

From a regulatory perspective, Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate must adhere to stringent safety standards due to its chemical composition. However, it does not fall under the categories of hazardous chemicals or controlled substances when handled appropriately. Proper storage and handling protocols are essential to ensure workplace safety and compliance with international regulations.

In conclusion, Ethyl 4-chloro-2-chloromethyl-5-cyanobenzoate (CAS No: 1805144-29-9) is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As advancements in synthetic methods and material science continue to unfold, the future prospects for this compound are both exciting and promising.